Cas no 1806399-84-7 (1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806399-84-7
• MF: C₁₁H₇ClF₆O₂
• MW: 320.615503549576
• CID: 4986628
• Update Time: 2025-05-20

1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H7ClF6O2/c12-5-7(19)4-6-2-1-3-8(20-11(16,17)18)9(6)10(13,14)15/h1-3H,4-5H2
• InChI Key： FHIGFTLVWGOEJI-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C=1C(F)(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one

1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one, also known by its CAS number 1806399-84-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chlorinated propanone moiety and a substituted phenyl group. The presence of trifluoromethoxy and trifluoromethyl groups on the aromatic ring imparts distinctive electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The molecular formula of this compound is C₁₄H₁₀ClF₆O, with a molecular weight of 409.67 g/mol. Its structure features a propanone group (CH₃C(O)CH₂) attached to a chlorine atom at the first position and a substituted phenyl group at the third position. The phenyl ring is further substituted with a trifluoromethoxy group (-OCF₃) at the third position and a trifluoromethyl group (-CF₃) at the second position. These substituents significantly influence the compound's physical and chemical properties, such as solubility, stability, and reactivity.

The synthesis of 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance product purity.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its boiling point is relatively low, making it suitable for certain industrial applications where volatility is desired. The compound is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but can undergo degradation under harsh acidic or basic environments.

The applications of CAS 1806399-84-7 are diverse and span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly in inhibiting key enzymes associated with chronic inflammatory diseases. In the field of materials science, this compound has been utilized as a precursor for advanced polymers with improved thermal stability and mechanical strength.

In addition to its practical applications, 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one has been a focal point in fundamental research exploring fluorinated aromatic compounds. Scientists have investigated its electronic properties using computational chemistry methods, revealing insights into its frontier molecular orbitals and reactivity patterns. These studies have paved the way for designing novel fluorinated compounds with tailored electronic characteristics for specific applications.

The environmental impact of this compound has also garnered attention from researchers. Studies on its biodegradation pathways have shown that it undergoes slow hydrolysis under aerobic conditions, with byproducts that are less harmful to aquatic ecosystems. Efforts are ongoing to develop greener synthetic routes that minimize waste generation and reduce the environmental footprint of its production.

In conclusion, CAS 1806399-84-7, or 1-Chloro-3-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one, stands out as a versatile compound with promising potential across various domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation.